Cas no 124901-80-0 (Spiro[3H-3,8a-ethano-1H-2-benzopyran-9,2'-oxirane]-1,8-diol,hexahydro-5,6-dimethyl-5-[(2S,3aS,6aS)-2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl]-,1,8-diacetate, (1R,2'R,3R,4aR,5S,6R,8S,8aR)-)

• Product Name: Spiro[3H-3,8a-ethano-1H-2-benzopyran-9,2'-oxirane]-1,8-diol,hexahydro-5,6-dimethyl-5-[(2S,3aS,6aS)-2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl]-,1,8-diacetate, (1R,2'R,3R,4aR,5S,6R,8S,8aR)-
• CAS No: 124901-80-0
• MF: C₂₄H₃₂O₈
• MW: 448.506088256836
• CID: 226791
• Update Time: 2024-03-01

Spiro[3H-3,8a-ethano-1H-2-benzopyran-9,2'-oxirane]-1,8-diol,hexahydro-5,6-dimethyl-5-[(2S,3aS,6aS)-2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl]-,1,8-diacetate, (1R,2'R,3R,4aR,5S,6R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-3,8a-ethano-1H-2-benzopyran-9,2'-oxirane]-1,8-diol,hexahydro-5,6-dimethyl-5-[(2S,3aS,6aS)-2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl]-,1,8-diacetate, (1R,2'R,3R,4aR,5S,6R,8S,8aR)-
• jodrellin A
• Spiro[3H-3,8a-ethano-1H-2-benzopyran-9,2'-oxirane]-1,8-diol,hexahydro-5,6-dimethyl-5-[(2S,3aS,6aS)-2,3,3a,6a-tetrahydrofuro[2

• Inchi： 1S/C24H32O8/c1-12-7-19(29-13(2)25)24-10-23(11-28-23)18(32-21(24)30-14(3)26)9-16(24)22(12,4)17-8-15-5-6-27-20(15)31-17/h5-6,12,15-21H,7-11H2,1-4H3/t12-,15-,16-,17+,18-,19+,20+,21+,22+,23?,24-/m1/s1
• InChI Key： WTYIIHXJPVYTFC-MXHFLRRDSA-N
• SMILES： [C@]12([H])C3(CO3)C[C@@]3([C@@H](OC(=O)C)C[C@@H](C)[C@](C)([C@H]4O[C@]5([H])OC=C[C@]5([H])C4)[C@@]3([H])C1)[C@@H](OC(=O)C)O2

Computed Properties

• Exact Mass: 390.204239
• Monoisotopic Mass: 390.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• XLogP3: 3.421

Experimental Properties

• Density: 1.28
• Boiling Point: 515.1°C at 760 mmHg
• Flash Point: 224.4°C
• Refractive Index: 1.575